Cas no 2320146-62-9 (N-{7-oxaspiro3.5nonan-1-yl}-2-phenylbutanamide)

• Product Name: N-{7-oxaspiro3.5nonan-1-yl}-2-phenylbutanamide
• CAS No: 2320146-62-9
• MF: C₁₈H₂₅NO₂
• MW: 287.39660525322
• CID: 5341921
• Update Time: 2025-10-28

N-{7-oxaspiro3.5nonan-1-yl}-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, α-ethyl-N-7-oxaspiro[3.5]non-1-yl-
• 2-phenyl-N-(7-oxaspiro[3.5]nonan-1-yl)butanamide
• N-(7-oxaspiro[3.5]nonan-3-yl)-2-phenylbutanamide
• N-{7-oxaspiro3.5nonan-1-yl}-2-phenylbutanamide

• Inchi： 1S/C18H25NO2/c1-2-15(14-6-4-3-5-7-14)17(20)19-16-8-9-18(16)10-12-21-13-11-18/h3-7,15-16H,2,8-13H2,1H3,(H,19,20)
• InChI Key： FRIRQDQKMSXMNL-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCC2NC(C(C1C=CC=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3

Additional information on N-{7-oxaspiro3.5nonan-1-yl}-2-phenylbutanamide

N-{7-Oxaspiro[3.5]nonan-1-yl}-2-phenylbutanamide: A Comprehensive Overview

The compound N-{7-Oxaspiro[3.5]nonan-1-yl}-2-phenylbutanamide, identified by the CAS number 2320146-62-9, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the oxaspiro ring system. The molecule's structure consists of a spiro ring system fused with a butanamide group, making it a versatile compound with potential uses in pharmaceuticals, materials science, and other specialized industries.

The synthesis of N-{7-Oxaspiro[3.5]nonan-1-yl}-2-phenylbutanamide involves advanced organic chemistry techniques, including multi-component reactions and ring-forming processes. Recent studies have highlighted the importance of spiro compounds like this one in drug design due to their ability to modulate biological targets with high specificity. The presence of the phenyl group in the molecule adds to its aromaticity and potential for interaction with various biomolecules.

Recent research has explored the application of oxaspiro compounds in the development of novel therapeutic agents. For instance, studies have shown that such compounds can act as inhibitors of certain enzymes involved in disease pathways, making them promising candidates for drug development. The unique geometry of the spiro system allows for precise targeting of specific receptor sites, enhancing the molecule's bioactivity.

In addition to its potential in pharmaceuticals, N-{7-Oxaspiro[3.5]nonan-1-yl}-2-phenylbutanamide has also been investigated for its role in materials science. Its rigid structure and ability to form stable complexes make it a candidate for use in advanced materials such as polymers or liquid crystals. Researchers have also explored its use in catalysis, where its chiral properties could facilitate asymmetric synthesis of other complex molecules.

The physical properties of this compound, including its melting point, solubility, and stability under various conditions, have been extensively studied to optimize its use in different applications. Recent advancements in analytical techniques have allowed for more precise characterization of such complex molecules, providing deeper insights into their behavior at the molecular level.

As interest in spiro compounds continues to grow, particularly those with heteroatoms like oxygen, there is increasing focus on understanding their chemical reactivity and biological activity. The combination of an oxaspiro ring with a butanamide group in this compound creates a unique chemical environment that can be exploited for diverse purposes.

In conclusion, N-{7-Oxaspiro[3.5]nonan-1-yl}-2-phenylbutanamide represents an exciting area of research with potential applications across multiple disciplines. Its intricate structure and versatile properties make it a valuable subject for further investigation as scientists continue to unlock its full potential.